Cas no 1804660-54-5 (6-Amino-3-chloro-2-(difluoromethyl)pyridine)

• Product Name: 6-Amino-3-chloro-2-(difluoromethyl)pyridine
• CAS No: 1804660-54-5
• MF: C₆H₅ClF₂N₂
• MW: 178.567106962204
• CID: 4799192
• Update Time: 2025-06-22

6-Amino-3-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-chloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H5ClF2N2/c7-3-1-2-4(10)11-5(3)6(8)9/h1-2,6H,(H2,10,11)
• InChI Key： GHFKWWQWJQZCGP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-3-chloro-2-(difluoromethyl)pyridine

6-Amino-3-chloro-2-(difluoromethyl)pyridine: A Comprehensive Overview

6-Amino-3-chloro-2-(difluoromethyl)pyridine, identified by the CAS number 1804660-54-5, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which is a six-membered aromatic ring with one nitrogen atom. The substituents on the pyridine ring—namely, the amino group at position 6, the chlorine atom at position 3, and the difluoromethyl group at position 2—confer distinctive chemical properties and reactivity. These features make it a valuable molecule for various applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of 6-Amino-3-chloro-2-(difluoromethyl)pyridine typically involves multi-step organic reactions, often utilizing intermediates such as chloropyridines and fluorinated alcohols. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the pyridine skeleton with high precision. These methods not only enhance yield but also reduce the environmental footprint of the synthesis process.

In terms of chemical properties, 6-Amino-3-chloro-2-(difluoromethyl)pyridine exhibits a high degree of stability under standard conditions due to the aromaticity of the pyridine ring. The presence of electron-withdrawing groups such as chlorine and difluoromethyl enhances the compound's reactivity towards nucleophilic substitution and electrophilic aromatic substitution reactions. This makes it an ideal precursor for synthesizing more complex molecules with tailored functionalities.

One of the most promising applications of this compound lies in its potential as a building block in drug discovery. The pyridine moiety is a common structural motif in many bioactive compounds, including antiviral agents, anticancer drugs, and antibiotics. Recent studies have demonstrated that derivatives of 6-Amino-3-chloro-2-(difluoromethyl)pyridine can modulate key enzymes involved in cellular signaling pathways, offering new avenues for therapeutic intervention.

Beyond pharmacology, this compound has also found utility in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored in several research studies. For example, researchers have investigated its role in synthesizing novel compounds with enhanced efficacy against agricultural pests while maintaining low toxicity to non-target organisms.

In the realm of materials science, 6-Amino-3-chloro-2-(difluoromethyl)pyridine has been employed as a monomer for constructing advanced polymers with tailored electronic properties. Its fluorinated substituents contribute to improved thermal stability and mechanical strength, making it suitable for applications in high-performance materials.

The latest research on this compound has focused on its potential as a catalyst in asymmetric synthesis reactions. By incorporating this molecule into catalytic frameworks, scientists have achieved unprecedented levels of enantioselectivity in key organic transformations. This breakthrough opens up new possibilities for producing chiral compounds with high optical purity—a critical requirement in pharmaceutical manufacturing.

In conclusion, 6-Amino-3-chloro-2-(difluoromethyl)pyridine, CAS number 1804660-54-5, stands as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions in drug discovery, agrochemicals, and materials science. As ongoing studies continue to uncover new functionalities and applications for this compound, its significance in the chemical sciences is set to grow further.